Cas no 1018660-91-7 (Benzenesulfonamide, 4-(3-aminopropyl)-N,N-dimethyl-)

• Product Name: Benzenesulfonamide, 4-(3-aminopropyl)-N,N-dimethyl-
• CAS No: 1018660-91-7
• MF: C₁₁H₁₈N₂O₂S
• MW: 242.337821483612
• CID: 5249952
• Update Time: 2025-11-06

Benzenesulfonamide, 4-(3-aminopropyl)-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-(3-aminopropyl)-N,N-dimethylbenzenesulfonamide
• 4-(3-aminopropyl)-N,N-dimethylbenzene-1-sulfonamide
• Benzenesulfonamide, 4-(3-aminopropyl)-N,N-dimethyl-

• Inchi： 1S/C11H18N2O2S/c1-13(2)16(14,15)11-7-5-10(6-8-11)4-3-9-12/h5-8H,3-4,9,12H2,1-2H3
• InChI Key： VJRAIJRKZLNJRQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)CCCN)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 71.8

Additional information on Benzenesulfonamide, 4-(3-aminopropyl)-N,N-dimethyl-

Benzenesulfonamide, 4-(3-aminopropyl)-N,N-dimethyl- (CAS No. 1018660-91-7): A Comprehensive Overview

Benzenesulfonamide, 4-(3-aminopropyl)-N,N-dimethyl- (CAS No. 1018660-91-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The benzenesulfonamide scaffold is a well-known moiety in medicinal chemistry due to its ability to modulate a wide range of biological targets. The presence of the 4-(3-aminopropyl)-N,N-dimethyl substituent imparts additional functional groups that can enhance the compound's pharmacological properties, such as solubility, stability, and bioavailability. These characteristics make Benzenesulfonamide, 4-(3-aminopropyl)-N,N-dimethyl- an attractive candidate for further investigation and optimization in drug discovery programs.

Recent studies have highlighted the potential of Benzenesulfonamide, 4-(3-aminopropyl)-N,N-dimethyl- in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent activity against certain types of cancer cells by selectively inhibiting key enzymes involved in cell proliferation and survival pathways. The compound's ability to cross the blood-brain barrier also makes it a promising candidate for the treatment of central nervous system (CNS) disorders.

In addition to its anticancer properties, Benzenesulfonamide, 4-(3-aminopropyl)-N,N-dimethyl- has been explored for its anti-inflammatory and analgesic effects. Studies have demonstrated that this compound can effectively reduce inflammation and pain by modulating the activity of pro-inflammatory cytokines and enzymes. These findings suggest that Benzenesulfonamide, 4-(3-aminopropyl)-N,N-dimethyl- may have broad-spectrum therapeutic applications beyond oncology.

The synthesis of Benzenesulfonamide, 4-(3-aminopropyl)-N,N-dimethyl- involves a series of well-established chemical reactions, including sulfonation, amination, and N-methylation steps. The synthetic route is highly reproducible and can be scaled up for industrial production. The purity and quality of the final product are crucial for its use in pharmaceutical research and development. Advanced analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to ensure the compound's identity and purity.

From a pharmacological perspective, Benzenesulfonamide, 4-(3-aminopropyl)-N,N-dimethyl- has been extensively studied for its pharmacokinetic and pharmacodynamic properties. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, excretion (ADME) profiles, making it suitable for further clinical evaluation. The compound's low toxicity and high therapeutic index are additional advantages that support its potential as a safe and effective therapeutic agent.

In conclusion, Benzenesulfonamide, 4-(3-aminopropyl)-N,N-dimethyl- (CAS No. 1018660-91-7) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research continues to uncover new insights into the mechanisms of action and potential clinical applications of this compound, paving the way for innovative treatments in the future.